Cas no 2137548-56-0 (Cyclohexanecarboxylic acid, 1-methyl-4-(4-morpholinyl)-)

• Product Name: Cyclohexanecarboxylic acid, 1-methyl-4-(4-morpholinyl)-
• CAS No: 2137548-56-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5298300
• Update Time: 2025-05-20

Cyclohexanecarboxylic acid, 1-methyl-4-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-methyl-4-(4-morpholinyl)-

• Inchi： 1S/C12H21NO3/c1-12(11(14)15)4-2-10(3-5-12)13-6-8-16-9-7-13/h10H,2-9H2,1H3,(H,14,15)
• InChI Key： IMHCAGPJPSDEOX-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)CCC(N2CCOCC2)CC1

Additional information on Cyclohexanecarboxylic acid, 1-methyl-4-(4-morpholinyl)-

Introduction to Cyclohexanecarboxylic acid, 1-methyl-4-(4-morpholinyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 2137548-56-0, identified as Cyclohexanecarboxylic acid, 1-methyl-4-(4-morpholinyl), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical innovation. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and biochemical research. The presence of both a cyclohexane ring and a morpholine moiety introduces unique chemical properties that make it a subject of extensive study.

In recent years, the pharmaceutical industry has witnessed significant advancements in the design of molecules that exhibit dual functionality. Cyclohexanecarboxylic acid, 1-methyl-4-(4-morpholinyl), with its ability to interact with multiple biological targets, stands as a testament to the ingenuity of medicinal chemists. The morpholine group, known for its stability and solubility characteristics, enhances the molecule's bioavailability, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have been particularly interested in its potential as an intermediate in the synthesis of drugs targeting neurological disorders. The cyclohexane carboxylic acid moiety provides a stable backbone for further functionalization, allowing chemists to attach various pharmacophores that can modulate specific biological pathways.

The integration of morpholine into the molecular structure not only enhances solubility but also imparts favorable pharmacokinetic properties. This has been observed in several preclinical studies where derivatives of Cyclohexanecarboxylic acid, 1-methyl-4-(4-morpholinyl) have demonstrated promising effects in animal models of depression and anxiety. The ability of these compounds to cross the blood-brain barrier efficiently is a critical factor in their potential therapeutic utility.

Moreover, the compound's structural versatility has opened doors for its use in combinatorial chemistry and high-throughput screening (HTS) campaigns. By systematically modifying different functional groups within the molecule, researchers can generate libraries of derivatives with tailored properties. This approach has led to the discovery of several lead compounds that are currently undergoing further optimization.

The synthesis of Cyclohexanecarboxylic acid, 1-methyl-4-(4-morpholinyl) involves multi-step organic reactions that highlight the expertise required in modern synthetic chemistry. The process typically begins with the functionalization of a cyclohexanone precursor, followed by nucleophilic substitution to introduce the morpholine group. Advanced catalytic methods have been employed to improve yields and reduce byproduct formation, underscoring the importance of innovative synthetic strategies.

In academic research circles, this compound has been utilized as a model system to study enzyme inhibition and receptor binding interactions. Its unique structural features allow it to mimic natural substrates or modulators, providing valuable insights into biological mechanisms. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in neurotransmitter synthesis and degradation, offering potential therapeutic benefits.

The growing interest in Cyclohexanecarboxylic acid, 1-methyl-4-(4-morpholinyl) has also spurred collaborations between academia and industry. Pharmaceutical companies are actively seeking novel scaffolds for drug development, and this compound fits well within their strategic objectives. The ability to fine-tune its properties through structural modifications makes it a versatile tool for medicinal chemists.

As research progresses, new applications for this compound are likely to emerge. The field of chemical biology continues to evolve rapidly, with an increasing focus on small molecules that can modulate biological processes at a molecular level. Cyclohexanecarboxylic acid, 1-methyl-4-(4-morpholinyl) is poised to play a significant role in this landscape, offering both challenges and opportunities for researchers worldwide.